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Technical Support Center: Dilithium Azelate
Grease
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

regarding the impact of residual water on the performance of Dilithium azelate grease.

Frequently Asked Questions (FAQs)
Q1: What is Dilithium azelate grease?

A1: Dilithium azelate grease is a type of lithium complex grease. It is formulated using a

thickener system derived from the reaction of lithium hydroxide with two types of acids: a

conventional fatty acid (commonly 12-hydroxystearic acid) and a dicarboxylic acid, azelaic acid.

[1][2][3] This dual-acid thickener, or "complex," gives the grease a higher dropping point,

excellent mechanical stability, and good water resistance compared to simple lithium soap

greases.[1][4][5]

Q2: How is Dilithium azelate grease synthesized?

A2: The synthesis typically involves dissolving 12-hydroxystearic acid and azelaic acid in a

base oil at an elevated temperature.[2] An aqueous solution of lithium hydroxide monohydrate

is then added to neutralize the acids in a process called saponification, forming the lithium
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complex soap thickener.[1][6][7] The mixture is heated further to drive off the water, followed by

cooling and the addition of more base oil and performance-enhancing additives to achieve the

final desired consistency.[1][2]

Q3: Why is residual water a concern in Dilithium azelate grease?

A3: While water is used during the synthesis in the form of aqueous lithium hydroxide, its

presence in the final product is detrimental.[8][9] Residual water, even at concentrations as low

as 100 ppm, can significantly degrade the grease's performance by promoting oxidation,

altering its consistency, causing hydrolysis of additives, and reducing its lubricating ability.[9]

[10][11]

Q4: How does water contamination affect the physical appearance of the grease?

A4: Water contamination can cause the grease to become cloudy or milky in appearance.[12]

[13] In some cases, high water content can lead to emulsification, changing the grease's

texture from smooth and buttery to opaque and potentially lumpy.[8][13]

Troubleshooting Guide
Q5: My grease has a lower dropping point than expected. Could residual water be the cause?

A5: Yes, this is possible. While lithium complex greases are known for their high dropping

points, excessive water content can interfere with the proper formation and structure of the

soap thickener fibers during manufacturing.[1] This disruption can lead to a less stable grease

structure with a reduced dropping point. The primary role of dilithium azelate is to increase the

dropping point, and any interference in its formation can compromise this key property.[1]

Q6: I am observing premature aging and oxidation of my grease sample. What role does water

play?

A6: Water is a catalyst for the oxidation of lubricating greases.[9][14] Its presence, especially in

combination with heat and metal catalysts (like bearing surfaces), can significantly accelerate

the oxidative degradation of the base oil and additives.[8][14] This leads to a faster depletion of

antioxidant additives and the formation of sludge, varnish, and acids, which further degrade the

lubricant.[14][15] Studies have shown that as water content increases, the resistance to

oxidation decreases, evidenced by a higher oxygen pressure drop in standard tests.[8]
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Q7: The consistency of my grease has changed. It appears harder/stiffer than specified. Why?

A7: Water can have a significant effect on the rheological properties of grease, and the

outcome can depend on the specific formulation and the amount of water.[8][16] For some

complex greases, the absorption of small amounts of water (e.g., 1-10%) can cause the grease

to harden, increasing its NLGI consistency grade.[8] This hardening can restrict oil flow, leading

to lubricant starvation in bearings.[8][9]

Q8: My experiment shows increased friction and wear. How does water impact lubricity?

A8: Water contamination negatively impacts the lubricating properties of grease in several

ways:

Reduced Film Strength: Water can disrupt the lubricating film between moving surfaces,

leading to increased metal-to-metal contact.[8][15]

Additive Hydrolysis: Critical anti-wear (AW) and extreme-pressure (EP) additives can be

broken down by water through hydrolysis, rendering them ineffective.[9][14]

Corrosion: Free water promotes rust and corrosion on metal surfaces, introducing abrasive

particles into the system and leading to accelerated wear.[9]

Hydrogen Embrittlement: Water can penetrate microcracks on bearing surfaces, leading to

hydrogen embrittlement and a decreased fatigue life.[9]

Data Presentation: Impact of Water Contamination
The following table summarizes the typical effects of increasing water content on the

performance of complex greases, based on data from industry studies.
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Performanc
e Metric

0% Water
(Control)

1% Water
5-10%
Water

20-50%
Water

Reference(s
)

NLGI

Consistency

Grade

NLGI 1
No significant

change

Hardens to

NLGI 2

Hardens to

NLGI 2/3
[8]

Oxidation

Stability

High

Resistance

Slight

decrease in

resistance

Significant

decrease in

resistance

3 to 4 times

higher

oxygen

pressure drop

[8]

Corrosion No corrosion

Potential for

minor

corrosion

Increased

risk of

corrosion

High risk of

severe

corrosion and

rust

[9]

Lubricity

(Wear)
Low wear

Slight

increase in

wear

Moderate

increase in

wear

Significant

increase in

wear and

friction

[9][17]

Experimental Protocols
Protocol 1: Measurement of Residual Water Content via
Karl Fischer Titration (ASTM D6304)
This method is the industry standard for accurately determining water content in lubricants.[12]

[18][19]

Apparatus: An automatic Karl Fischer coulometric titrator.

Sample Preparation:

Homogenize the grease sample thoroughly.

Accurately weigh a specific amount of the grease sample directly into the titration vessel

or into a sample boat. Due to the high viscosity of grease, direct injection is often difficult.
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Using a homogenizer or a solvent/reagent mixture to dissolve the grease before injection

may be necessary.

Titration:

The grease sample is heated, often in a separate oven attachment, to drive the water out.

[12]

A stream of dry, inert gas (like nitrogen) carries the vaporized water into the titration cell

containing the Karl Fischer reagent.[12]

The reagent reacts with the water. The instrument measures the amount of current

required to generate the iodine for the reaction, which is directly proportional to the

amount of water.

Calculation: The instrument's software automatically calculates the water content, typically

expressed in parts per million (ppm) or weight percent.

Protocol 2: Evaluation of Water Washout Resistance
(ASTM D1264)
This protocol evaluates the ability of a grease to resist being washed away by water in a

bearing under specified conditions.

Apparatus: A water washout test rig, consisting of a motor-driven spindle, a housing for a

standard ball bearing, and a means to spray a controlled jet of water.

Procedure:

Pack a clean, tared ball bearing with a specified amount (typically 4g) of the Dilithium
azelate grease sample and weigh it again.

Install the packed bearing into the test housing.

Operate the bearing at a specified speed (e.g., 600 RPM) and temperature (e.g., 79°C).

Impinge a jet of water at a controlled temperature and flow rate onto the bearing housing

for a specified duration (e.g., 1 hour).
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Analysis:

After the test, carefully remove the bearing, dry it, and weigh it.

The weight loss of the grease is calculated and reported as the percentage of water

washout. A lower percentage indicates better resistance.[20]
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Caption: Troubleshooting workflow for performance issues in Dilithium azelate grease.
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Caption: Logical pathway of water-induced degradation in grease performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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